Cas no 1249945-46-7 (methyl 2-(piperidin-4-ylsulfanyl)acetate)

• Product Name: methyl 2-(piperidin-4-ylsulfanyl)acetate
• CAS No: 1249945-46-7
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5177693
• Update Time: 2026-03-05

methyl 2-(piperidin-4-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(piperidin-4-ylthio)acetate
• starbld0031687
• methyl 2-(piperidin-4-ylsulfanyl)acetate
• Acetic acid, 2-(4-piperidinylthio)-, methyl ester

• Inchi： 1S/C8H15NO2S/c1-11-8(10)6-12-7-2-4-9-5-3-7/h7,9H,2-6H2,1H3
• InChI Key： AVLPFVKIWBCCOE-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 146
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6